5-Hydroxy-3-(4-methylphenyl)benzoic acid
Overview
Description
5-Hydroxy-3-(4-methylphenyl)benzoic acid, also known as HMPB, is a chemical compound that belongs to the family of benzoic acids. It is used in various scientific research applications due to its unique properties.
Scientific Research Applications
Antioxidant Activity
A derivative of 5-Hydroxy-3-(4-methylphenyl)benzoic acid, specifically 3-hydroxy-5-(3-hydroxy-5-methylphenoxy)-4-methoxybenzoic acid, was isolated from the fungus Aspergillus carneus. This compound exhibited strong antioxidant activity, comparable to that of the control substance ascorbic acid (Xu et al., 2017).
Marine-Derived Fungal Compounds
Marine-derived fungus Aspergillus carneus produced phenyl ether derivatives, including analogues of 5-Hydroxy-3-(4-methylphenyl)benzoic acid. These compounds have been isolated and characterized, contributing to the understanding of the chemical diversity and potential bioactivity of marine fungi (He et al., 2015).
Spectroscopic Analysis and Tautomerism
4-[((E)-1-{2-hydroxy-5-[(E)-2-(aryl)-1-diazenyl]phenyl}methylidene)amino]benzoic acid, a compound related to 5-Hydroxy-3-(4-methylphenyl)benzoic acid, has been studied for its structure and behavior in various solvents. The research emphasized the occurrence of acid–base dissociation and azo–hydrazone tautomerism, enriching the knowledge of the chemical behavior of such compounds in different conditions (Baul et al., 2009).
Electrochemical Behavior
The electrochemical behavior of certain azo-benzoic acids, closely related to 5-Hydroxy-3-(4-methylphenyl)benzoic acid, has been extensively studied. These studies provide valuable insights into the mechanisms and kinetics of electrochemical reactions of these compounds, which can have implications in various fields, including environmental chemistry and electrochemical sensors (Mandić et al., 2004).
Antibacterial and Enzyme Inhibition Activities
Hydrazone derivatives bearing 1,3,4-oxadiazole, originating from 4-methyl/hydroxy benzoic acids, have been investigated for their antibacterial and enzyme inhibition properties. Such studies contribute to the development of new therapeutic agents and enhance the understanding of the biological activities of benzoic acid derivatives (Rasool et al., 2015).
properties
IUPAC Name |
3-hydroxy-5-(4-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3/c1-9-2-4-10(5-3-9)11-6-12(14(16)17)8-13(15)7-11/h2-8,15H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZOSVHKOJNWPRJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60688621 |
Source
|
| Record name | 5-Hydroxy-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60688621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-3-(4-methylphenyl)benzoic acid | |
CAS RN |
1261978-76-0 |
Source
|
| Record name | 5-Hydroxy-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60688621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(2-Fluorophenoxy)phenyl]amine hydrochloride](/img/structure/B3059723.png)
